3-Methyl-2-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methoxy}pyridine

Specification

• CAS No.: 2197876-98-3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.39
• IUPAC Name: [4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-(oxolan-3-yl)methanone
• Standard InChI: InChI=1S/C17H24N2O3/c1-13-3-2-7-18-16(13)22-11-14-4-8-19(9-5-14)17(20)15-6-10-21-12-15/h2-3,7,14-15H,4-6,8-12H2,1H3
• Standard InChI Key: UBEYMOMWYZQNDM-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)C3CCOC3

Introduction

3-Methyl-2-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methoxy}pyridine is a complex organic compound belonging to the class of piperidine derivatives. It features a pyridine ring, a piperidine moiety, and an oxolane carbonyl group, contributing to its unique chemical properties and potential biological activities. This compound is synthesized from various precursors, including piperidine and pyridine derivatives, often involving complex multi-step synthetic routes.

Synthesis and Chemical Reactivity

The synthesis of 3-Methyl-2-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methoxy}pyridine involves several key steps, typically starting with the preparation of piperidine and pyridine precursors. The chemical reactivity of this compound can involve various types of reactions, such as nucleophilic substitutions or additions, which are crucial for developing derivatives with improved pharmacological profiles.

Potential Biological Activities and Applications

Research into similar compounds suggests that modifications on the piperidine or pyridine rings can significantly alter their biological activity, making structure-activity relationship studies essential for understanding their mechanisms. The presence of functional groups in 3-Methyl-2-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methoxy}pyridine suggests potential involvement in various pharmacological applications, particularly in the development of therapeutic agents targeting specific biological pathways.